Cas no 305367-01-5 (Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate)

• Product Name: Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate
• CAS No: 305367-01-5
• MF: C₂₅H₂₃BF₄PRh
• MW: 544.13400387764
• CID: 299918
• PubChem ID: 24881277
• Update Time: 2025-05-26

Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• TRIPHENYLPHOSPHINE(2 5-NORBORNADIENE)RH&
• bicyclo[2.2.1]hepta-2,5-diene,rhodium,triphenylphosphane,tetrafluoroborate
• PUBCHEM_16217417
• Triphenylphosphine(2,5-norbornadiene)rhodium(I) tetrafluoroborate, polymer-bound Fibre-cat(R)
• Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate
• DTXSID50584380
• 305367-01-5
• Triphenylphosphine(2,5-norbornadiene)rhodium(I) tetrafluoroborate

• MDL： MFCD05665595
• Inchi： 1S/C18H15P.C7H8.BF4.Rh/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-7-4-3-6(1)5-7;2-1(3,4)5;/h1-15H;1-4,6-7H,5H2;;/q;;-1;
• InChI Key： HABOUGZKHMKREQ-UHFFFAOYSA-N
• SMILES： [Rh].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.F[B-](F)(F)F.C12C=CC(C=C1)C2

Computed Properties

• Exact Mass: 544.06215g/mol
• Monoisotopic Mass: 544.06215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• PSA: 13.59000
• LogP: 6.49330
• Solubility: Not determined

Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate

Research Briefing on Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate (CAS: 305367-01-5)

In recent years, the compound Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate (CAS: 305367-01-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This complex, which combines a rhodium center with a bicyclic diene ligand and triphenylphosphane, has shown promising applications in catalysis, medicinal chemistry, and drug development. The unique structural and electronic properties of this compound make it a versatile tool for researchers exploring new synthetic pathways and therapeutic agents.

The primary focus of recent studies has been on the catalytic properties of this rhodium complex. Researchers have demonstrated its efficacy in facilitating various organic transformations, including hydrogenation, hydroformylation, and C-H activation reactions. These reactions are critical in the synthesis of complex molecules, particularly in the development of pharmaceuticals. The tetrafluoroborate counterion in the complex enhances its solubility and stability, making it more practical for use in diverse reaction conditions.

One notable application of this compound is in the field of asymmetric catalysis, where it has been employed to produce enantiomerically pure compounds. Enantioselective synthesis is of paramount importance in drug development, as the biological activity of a molecule can vary significantly between its enantiomers. The rhodium complex's ability to induce high enantioselectivity in certain reactions has been a key area of investigation, with several studies reporting impressive yields and selectivity under optimized conditions.

In addition to its catalytic applications, Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate has also been explored for its potential in medicinal chemistry. Recent research has highlighted its role in the development of metal-based therapeutics, particularly in the context of cancer treatment. The rhodium center's ability to interact with biological macromolecules, such as DNA and proteins, has been leveraged to design novel anticancer agents. Preliminary in vitro studies have shown that certain derivatives of this complex exhibit cytotoxic activity against cancer cell lines, suggesting a promising avenue for further investigation.

The synthesis and characterization of this compound have also been subjects of recent studies. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its structure and bonding properties. These studies have provided valuable insights into the electronic and steric factors that influence the complex's reactivity, enabling researchers to fine-tune its properties for specific applications. Furthermore, computational modeling has been used to predict the behavior of the complex in various chemical environments, aiding in the design of more efficient catalytic systems.

Despite the progress made, challenges remain in the widespread adoption of this compound. Issues such as cost, scalability, and environmental impact need to be addressed to fully realize its potential. However, ongoing research efforts are focused on overcoming these hurdles, with innovations in green chemistry and sustainable synthesis playing a pivotal role. The development of more efficient and environmentally friendly synthetic routes for this rhodium complex is a key priority for the scientific community.

In conclusion, Bicyclo[2.2.1]hepta-2,5-diene;rhodium;triphenylphosphane;tetrafluoroborate (CAS: 305367-01-5) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in catalysis and medicinal chemistry, coupled with its unique structural features, make it a compound of significant interest. Continued research and development in this area hold the promise of unlocking new synthetic methodologies and therapeutic agents, further advancing the field of chemical biology.